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Compound of Interest

Compound Name: 2-((2,4-Dimethylphenyl)thio)aniline

Cat. No.: B569701

Technical Guide: 2-((2,4-
Dimethylphenyl)thio)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((2,4-Dimethylphenyl)thio)aniline is an aromatic amine and a sulfur-containing organic
compound. It is of significant interest in medicinal chemistry and drug development, primarily as
a key intermediate in the synthesis of the multimodal antidepressant drug Vortioxetine.[1][2][3]
[4] This guide provides a comprehensive overview of its chemical properties, synthesis, and
known biological relevance.

Chemical and Physical Properties

This section summarizes the key chemical identifiers and physical properties of 2-((2,4-
Dimethylphenyl)thio)aniline.
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Property Value Reference
CAS Number 1019453-85-0 [5]
Molecular Formula C14H15NS [6]
Molecular Weight 229.34 g/mol [6]
Yellow to brown liquid or dark
Appearance , [6]
colored oll
Purity Typically =297% [5]
Soluble in organic solvents
Solubility such as chloroform, ethanol, [7]
and dichloromethane.
Store in a refrigerator,
Storage

protected from light.

Synthesis of 2-((2,4-Dimethylphenyl)thio)aniline

The primary synthesis route for 2-((2,4-Dimethylphenyl)thio)aniline involves the reduction of

an intermediate, (2,4-dimethylphenyl)(2-nitrophenyl)sulfane.[1][2][3][4]

Experimental Protocol: Synthesis from (2,4-

dimethylphenyl)(2-nitrophenyl)sulfane

This protocol describes the reduction of the nitro group of (2,4-dimethylphenyl)(2-

nitrophenyl)sulfane to an amine to yield 2-((2,4-Dimethylphenyl)thio)aniline.[1][2][3][4]

Materials:

Acetic acid (AcOH)

Iron (Fe) powder

Ethyl acetate (EtOAC)

(2,4-dimethylphenyl)(2-nitrophenyl)sulfane
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o Saturated sodium bicarbonate (NaHCOs3) solution

e Celite

Procedure:

To a mixture of (2,4-dimethylphenyl)(2-nitrophenyl)sulfane (10.0 g, 38.6 mmol) and acetic
acid (100 mL), add iron powder (8.61 g, 154 mmol).[1][4]

« Stir the resulting reaction mixture at 30°C for 16 hours.[1][4]

 After the reaction is complete, filter the mixture through a bed of Celite.[1][4]

» Concentrate the filtrate.

 To the residue, add 300 mL of saturated NaHCOs solution and 100 mL of EtOAc.

o Separate the organic layer, and the aqueous layer can be further extracted with EtOAc.

o Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under
reduced pressure to yield 2-((2,4-Dimethylphenyl)thio)aniline.

Spectroscopic Data:

e 1H NMR (CDCls, 500 MHz): & 2.28 (s, 3H), 2.40 (s, 3H), 4.24 (br s, 2H), 6.71 (d, J = 8.1 Hz,
1H), 6.75-6.81 (M, 2H), 6.87 (m, 1H), 7.02 (m, 1H), 7.23 (m, 1H), 7.38 (dd, J = 1.5, 7.7 Hz,
1H).[6]

e Mass Spectrometry (ESI): m/z: 230 [M+H]*.[6]
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Reactants

Acetic Acid (AcOH)

Reaction & Workup Product

I Stir at 30°C for 16h)—>(Filter through Celitej—>(Extract with EtOAc & NaHCO3 wash)—>[Dry and Concemrate} g 2-((2,4-Dimethylphenyl)thio)aniline

(2,4-dimethylphenyl)(2-nitrophenyl)sulfane

Click to download full resolution via product page
Caption: Synthesis workflow for 2-((2,4-Dimethylphenyl)thio)aniline.

Role in Vortioxetine Synthesis

2-((2,4-Dimethylphenyl)thio)aniline is a crucial intermediate in the synthesis of Vortioxetine.
[1][2][3][4] The aniline functional group of this molecule is reacted with bis(2-chloroethyl)amine
to form the piperazine ring of Vortioxetine.

Experimental Protocol: Synthesis of Vortioxetine
Hydrochloride

Materials:

2-((2,4-Dimethylphenyl)thio)aniline

bis(2-chloroethyl)amine hydrochloride

Diethylene glycol methyl ether

Water

Acetone
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Procedure:

e A mixture of 2-((2,4-Dimethylphenyl)thio)aniline (5.0 g, 21.8 mmol), bis(2-
chloroethyl)amine hydrochloride (3.89 g, 21.8 mmol), and diethylene glycol methyl ether (10
mL) is stirred at 130°C for 3 days.[1][2][4]

e The reaction mixture is then cooled to 25°C, and water (20 mL) is added.
e The mixture is further cooled to 10°C while stirring.
o The precipitate is filtered off, washed with water (10 mL), and dried.

e The solid is then washed with acetone (3 x 10 mL) and dried to afford vortioxetine
hydrochloride.[1][2][4]

Reactants

Diethylene glycol methyl ether
A/
(T ) D
bis(2-chloroethyl)amine HCI I\Snr at 130°C for 3 days Cool and add Water Filter and Wash ) Vortioxetine Hydrochloride

2-((2,4-Dimethylphenyl)thio)aniline

Reaction & Purification Product

Click to download full resolution via product page

Caption: Synthesis of Vortioxetine from the target compound.

Biological Relevance and Research Applications

The primary documented application of 2-((2,4-Dimethylphenyl)thio)aniline is as an
intermediate in pharmaceutical synthesis.[1][2][3][4] It is also noted for its use in the study of N-
O-glucuronide metabolites of Vortioxetine.[6][8]
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A study has explored the biological activity of derivatives of [2-(2,4-dimethylphenylthio)phenyl]
aniline.[9][10] In this research, a series of bicyclic analogues and their amide derivatives were
synthesized and evaluated for their in vitro antitubercular activity against Mycobacterium
tuberculosis H37Ra.[9] Some of these compounds exhibited significant antitubercular activity.
[9] This suggests that the core structure of 2-((2,4-Dimethylphenyl)thio)aniline may serve as
a scaffold for the development of new therapeutic agents.

While this indicates a potential for biological activity, there is currently no direct evidence in the
public domain detailing specific signaling pathways that are modulated by 2-((2,4-
Dimethylphenyl)thio)aniline itself. Research into the biological effects of Vortioxetine
impurities and intermediates is ongoing and may reveal more about the specific activities of this
compound in the future.

Synthesize derivatives of

2-((2,4-Dimethylphenyl)thio)aniline

In vitro antitubercular activity screening
(Mycobacterium tuberculosis H37Ra)

Evaluation of potent compounds
in THP-1 infection model

HP-1, MCK-7, and HeLa cell line

:

(Selectivity screening against)

( Cytotoxicity evaluation against )
T S

other bacteria

Identification of lead compounds for

antitubercular drug design
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Caption: Workflow for evaluating the antitubercular activity of derivatives.

Conclusion

2-((2,4-Dimethylphenyl)thio)aniline is a well-characterized chemical compound with
established protocols for its synthesis. Its primary role to date has been as a pivotal
intermediate in the manufacture of the antidepressant Vortioxetine. While direct research on
the biological signaling pathways of this specific molecule is limited, preliminary studies on its
derivatives suggest that its structural motif holds potential for the development of novel
therapeutic agents, particularly in the area of infectious diseases. Further investigation into the
biological activities of this compound and other Vortioxetine-related impurities is warranted to
fully understand their pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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